Cas no 1891120-17-4 (2-(aminomethyl)-4-methoxybut-1-ene)

• Product Name: 2-(aminomethyl)-4-methoxybut-1-ene
• CAS No: 1891120-17-4
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 6275956
• PubChem ID: 117266254
• Update Time: 2025-05-22

2-(aminomethyl)-4-methoxybut-1-ene Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-4-methoxybut-1-ene
• 1891120-17-4
• EN300-1822656

• Inchi： 1S/C6H13NO/c1-6(5-7)3-4-8-2/h1,3-5,7H2,2H3
• InChI Key： RVSRCEKUHAOAEX-UHFFFAOYSA-N
• SMILES： O(C)CCC(=C)CN

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(aminomethyl)-4-methoxybut-1-ene

Recent Advances in the Study of 2-(Aminomethyl)-4-methoxybut-1-ene (CAS: 1891120-17-4): A Comprehensive Research Brief

The compound 2-(aminomethyl)-4-methoxybut-1-ene (CAS: 1891120-17-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and development. The presence of both an aminomethyl group and a methoxybutene moiety makes it a versatile intermediate for synthesizing biologically active compounds. Recent studies have explored its utility in the design of novel therapeutic agents, particularly in targeting specific enzymatic pathways and receptor systems.

One of the key areas of interest is the role of 2-(aminomethyl)-4-methoxybut-1-ene in the synthesis of small-molecule inhibitors. Researchers have demonstrated its efficacy as a building block for compounds that modulate protein-protein interactions, which are often implicated in diseases such as cancer and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in developing inhibitors for the p53-MDM2 interaction, a critical target in oncology. The study reported that derivatives of this compound exhibited high binding affinity and selectivity, paving the way for further preclinical evaluations.

In addition to its applications in drug discovery, 2-(aminomethyl)-4-methoxybut-1-ene has also been investigated for its potential in chemical biology tools. A recent publication in ACS Chemical Biology described its incorporation into activity-based probes (ABPs) for profiling enzyme activities in complex biological systems. These probes, designed to covalently modify active-site residues, have provided valuable insights into the functional roles of enzymes in disease states. The study emphasized the compound's stability and reactivity, which are crucial for the successful development of such probes.

Another noteworthy advancement is the exploration of this compound in the context of prodrug design. Prodrugs are pharmacologically inactive compounds that are metabolized into active drugs within the body. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of prodrugs using 2-(aminomethyl)-4-methoxybut-1-ene as a linker, which improved the bioavailability and targeted delivery of anticancer agents. The researchers observed enhanced tumor penetration and reduced systemic toxicity, underscoring the compound's potential in improving therapeutic outcomes.

Despite these promising developments, challenges remain in the optimization of 2-(aminomethyl)-4-methoxybut-1-ene-based compounds. Issues such as metabolic stability, off-target effects, and synthetic scalability need to be addressed to fully realize its clinical potential. Ongoing research is focused on refining the chemical modifications and delivery strategies to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 2-(aminomethyl)-4-methoxybut-1-ene (CAS: 1891120-17-4) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to chemical probes, highlight its versatility and potential impact on the field. As research continues to uncover new insights, this compound is poised to play a pivotal role in the development of next-generation therapeutics. Future studies should focus on addressing the existing challenges and exploring novel applications to maximize its utility in biomedical research.